Cas no 2138410-96-3 (4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one)

• Product Name: 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one
• CAS No: 2138410-96-3
• MF: C₁₂H₁₄ClNO₄
• MW: 271.696862697601
• CID: 6508103
• PubChem ID: 165481772
• Update Time: 2025-08-01

4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one
• EN300-1085977
• 2138410-96-3

• Inchi： 1S/C12H14ClNO4/c1-16-10-6-9(11(17-2)5-8(10)13)14-3-4-18-7-12(14)15/h5-6H,3-4,7H2,1-2H3
• InChI Key： XVJQAKPDKINIHQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OC)N1C(COCC1)=O)OC

Computed Properties

• Exact Mass: 271.0611356g/mol
• Monoisotopic Mass: 271.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48Ų

Additional information on 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one

4-(4-Chloro-2,5-dimethoxyphenyl)morpholin-3-one (CAS No. 2138410-96-3): A Comprehensive Overview

4-(4-Chloro-2,5-dimethoxyphenyl)morpholin-3-one (CAS No. 2138410-96-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This morpholine derivative features a unique structural framework, combining a chloro-dimethoxyphenyl moiety with a morpholin-3-one ring system. Its molecular formula is C₁₂H₁₄ClNO₄, with a molecular weight of 271.70 g/mol. The compound's distinct architecture makes it a valuable intermediate in the synthesis of bioactive molecules.

The physicochemical properties of 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one contribute to its versatility in various applications. It typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. The presence of both electron-donating (methoxy groups) and electron-withdrawing (chloro substituent) groups on the aromatic ring creates an interesting electronic profile that influences its reactivity and potential biological activities.

In pharmaceutical research, this compound has shown promise as a building block for drug discovery. The morpholinone scaffold is known to interact with various biological targets, particularly in the central nervous system. Researchers are investigating derivatives of 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one for potential applications in neurological disorders, though these studies remain in preclinical stages. The compound's structural features make it amenable to further chemical modifications, allowing medicinal chemists to explore structure-activity relationships.

The agrochemical industry has also shown interest in 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one and its analogs. The combination of the chloro-dimethoxyphenyl group with the morpholinone moiety suggests potential pesticidal or herbicidal activity, though specific applications would require extensive testing and regulatory approval. Current research focuses on understanding how structural variations affect biological activity against agricultural pests.

From a synthetic chemistry perspective, CAS 2138410-96-3 represents an interesting case study in heterocyclic chemistry. The compound can be synthesized through various routes, typically involving the condensation of appropriately substituted phenyl precursors with morpholine derivatives. The choice of synthetic pathway often depends on the desired purity, yield, and scale of production. Recent advances in green chemistry have prompted researchers to explore more sustainable methods for producing such specialized intermediates.

The analytical characterization of 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's identity and purity, which are crucial for research applications. The compound's stability under various conditions (pH, temperature, light exposure) is an important consideration for storage and handling protocols.

In the context of current research trends, 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one aligns with several hot topics in chemical research. These include the development of novel heterocyclic compounds for medicinal chemistry, the search for environmentally friendly agrochemicals, and the exploration of structure-property relationships in organic materials. The compound's unique structure makes it a candidate for computational chemistry studies, where researchers can predict its properties and potential interactions using molecular modeling techniques.

The market availability of 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one (CAS No. 2138410-96-3) varies depending on regional demand and production capacity. Specialty chemical suppliers typically offer this compound in research quantities, with custom synthesis options available for larger-scale requirements. Pricing reflects the compound's specialized nature and the complexity of its synthesis. Researchers should verify the specifications and certificates of analysis when sourcing this material for critical applications.

Looking ahead, the future applications of 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one will likely expand as researchers uncover new properties and potential uses. The compound's versatility as a synthetic intermediate, combined with its interesting structural features, ensures continued interest from both academic and industrial research communities. Ongoing studies may reveal novel biological activities or material properties that could lead to practical applications in various fields.

For researchers working with 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one, proper handling procedures should always be followed, even though the compound is not classified as hazardous under standard regulations. Standard laboratory safety practices, including the use of personal protective equipment and proper ventilation, are recommended when handling this or any chemical substance. As with all research chemicals, users should consult the most current safety data and literature before beginning experimental work.

The scientific literature contains limited but growing references to 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one and related compounds. Researchers interested in this chemical entity should monitor patent literature and academic publications for new developments. The compound's structural features make it a potential candidate for inclusion in combinatorial chemistry libraries or as a starting point for fragment-based drug discovery approaches.

In conclusion, 4-(4-chloro-2,5-dimethoxyphenyl)morpholin-3-one (CAS No. 2138410-96-3) represents an interesting and potentially valuable chemical entity with applications spanning pharmaceutical research, agrochemical development, and materials science. Its unique combination of structural elements offers multiple opportunities for chemical modification and biological evaluation. As research into this compound and its derivatives continues, we may see new and innovative applications emerge in the coming years.